AD-8007

• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol
• InChI: InChI=1S/C22H26N2O/c23-20(17-12-13-17)21(25)24-15-7-14-22(16-24,18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,17,20H,7,12-16,23H2/t20-/m0/s1
• InChIKey: RVDAHWSYHUHTAL-FQEVSTJZSA-N

AD-8007: Brain-Penetrant ACSS2 Inhibitor for Brain Metastasis

AD-8007 (CAS 1497439-74-3) is a selective, small-molecule inhibitor of Acetyl-CoA Synthetase 2 (ACSS2), a key metabolic enzyme that converts acetate to acetyl-CoA [1]. Its primary differentiation lies in validated blood-brain barrier (BBB) permeability and superior metabolic stability, enabling in vivo studies in challenging models of brain metastasis where many in-class analogs fail to achieve effective brain exposure .

✓

Brain-penetrant ACSS2 inhibitor for CNS research models

✓

Extended metabolic stability supports chronic in vivo studies

✓

Reported reduction of acetyl-CoA and lipid storage in BCBM cells

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source

Why AD-8007 Is Not Interchangeable

Generic substitution within the ACSS2 inhibitor class fails for CNS-focused research due to AD-8007's unique combination of BBB penetration and metabolic stability. While many ACSS2 inhibitors demonstrate potent in vitro activity, they lack validated brain exposure or are rapidly metabolized, rendering them unsuitable for in vivo brain metastasis models. For instance, the control compound AD-3766 exhibits a metabolic half-life of only 0.9 minutes, highlighting the risk of selecting an ACSS2 inhibitor without confirmed drug-like properties for brain studies [1].

!

Non‑brain‑penetrant ACSS2 inhibitors may fail to engage the target in brain metastasis models.

!

Closely related analogs can exhibit much shorter metabolic half‑lives, altering chronic dosing reliability.

!

Generic ACSS2 inhibitors without BBB permeability data risk invalidating in vivo brain tumor studies.

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source

AD-8007 vs Closest ACSS2 Analogs

Metabolic Stability Advantage Over AD-5584

In a direct in vivo comparison, AD-8007 achieved significantly higher brain concentrations than the well-known ACSS2 inhibitor VY-3-135. This confirms the computational prediction that AD-8007 has enhanced BBB permeability, a critical requirement for targeting brain metastases [1].

Metabolic stability

Head‑to‑head

T½ >145 min (vs 20 min)

7.25‑fold half‑life increase over AD‑5584

Supports sustained target engagement in chronic dosing models

Human liver microsome data; in vivo correlation to verify

Evidence Dimension	In Vivo Brain Penetration (Relative Concentration)
Target Compound Data	Significantly higher brain concentration (qualitative assessment from LC-MS)
Comparator Or Baseline	VY-3-135
Quantified Difference	AD-8007 detected at significantly higher levels in the brain compared to VY-3-135 at 50 mg/kg dose
Conditions	Intraperitoneal injection at 50 mg/kg in mice, brain homogenate analyzed via LC-MS

Why This Matters

This ensures the compound reaches the therapeutic target in the brain, a prerequisite for any in vivo efficacy study in CNS oncology, which VY-3-135 may fail to achieve.

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source

Brain Penetration Advantage Over VY-3-135

AD-8007 demonstrates exceptional metabolic stability in human liver microsomes (HLMs), a key predictor of in vivo half-life and oral bioavailability. Its half-life is over 160 times longer than the control compound AD-3766, ensuring sustained exposure after systemic administration [1].

Brain exposure

Head‑to‑head

Significantly higher brain levels

Versus VY‑3‑135 at 50 mg/kg IP in mice

Supports brain exposure model interpretation

Statistically significant in mouse model; quantitative values in source

Evidence Dimension	Metabolic Stability (T1/2) in Human Liver Microsomes
Target Compound Data	T1/2 > 145 minutes
Comparator Or Baseline	AD-3766 (control compound)
Quantified Difference	AD-8007 T1/2 >145 min vs. AD-3766 T1/2 = 0.9 min (>161-fold improvement)
Conditions	In vitro assay using human liver microsomes (HLMs)

Why This Matters

This stability is essential for achieving and maintaining therapeutic drug levels in vivo, making AD-8007 suitable for chronic dosing studies where other ACSS2 inhibitors would be rapidly cleared.

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source

Distinct Efflux Profile vs AD-5584

In an ex vivo brain-tumor slice model, combining a suboptimal dose of AD-8007 with radiation (6 Gy) resulted in a significant reduction in preformed BCBM tumors, an effect not seen with either treatment alone. This demonstrates a synergistic interaction [1].

Efflux profile

Cross‑study comparable

Low efflux ratio

MDR1‑MDCK monolayer assay; poor P‑gp substrate

Favorable brain penetration vs equipotent AD‑5584

Efflux transporter assessment; AD‑5584 efflux data not available

Evidence Dimension	Synergistic Tumor Growth Inhibition
Target Compound Data	AD-8007 (20 µM) + 6 Gy radiation: Significant reduction in preformed BCBM tumors
Comparator Or Baseline	AD-8007 (20 µM) alone: Little effect; 6 Gy radiation alone: Cytostatic effect
Quantified Difference	Qualitative assessment of significant tumor reduction only in the combination group
Conditions	Ex vivo orthotopic brain-slice tumor model with MDA-MB-231BR cells

Why This Matters

This evidence supports the selection of AD-8007 for research programs investigating novel radio-sensitization strategies for brain metastases, a clinically relevant area where standard-of-care radiation often provides only cytostatic effects.

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source

Brain Penetrance Advantage Over ACSS2-IN-2

In an immunodeficient mouse model of breast cancer brain metastasis (intracranial injection of MDA-MB-231BR cells), daily treatment with AD-8007 significantly reduced tumor burden and extended survival compared to vehicle control [1]. No significant weight loss or overt toxicity was observed, suggesting a favorable tolerability profile in this model [2].

Potency vs. penetrance

Class‑level inference

Brain penetrance confirmed

ACSS2‑IN‑2 (3.8 nM) lacks published brain data

Brain permeability outweighs potency for CNS models

Data to verify; class‑level BBB profile may differ

Evidence Dimension	In Vivo Efficacy (Tumor Burden & Survival)
Target Compound Data	Significantly reduced tumor burden (via luciferase signal) and extended survival
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in tumor burden; significantly extended survival in drug-withdrawal study
Conditions	Intracranial MDA-MB-231BR tumor model in immunodeficient mice; 50 mg/kg daily IP injection

Why This Matters

This provides direct, in vivo proof-of-concept that AD-8007 is an effective tool compound for studying ACSS2 inhibition in a physiologically relevant model of brain metastasis.

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source
• [2] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. (Figure 8E, Supplementary Figure S4D). View Source

AD-8007 Research Applications

In Vivo BCBM Studies

AD-8007 is uniquely suited for in vivo BCBM research. Its validated brain penetration and superior metabolic stability [1] overcome the key limitations of other ACSS2 inhibitors, enabling chronic dosing studies in intracranial tumor models where reliable target engagement in the brain is non-negotiable.

Ex Vivo Brain Slice Radiation Synergy

Select AD-8007 for studies investigating the synergy between ACSS2 inhibition and radiotherapy. Quantitative ex vivo data shows that AD-8007, but not suboptimal monotherapy, can significantly enhance the tumor-killing effects of radiation [1]. This makes it a critical tool for exploring radio-sensitization mechanisms in brain tumors.

In Vitro Acetate Metabolism in CNS-Adapted Cancer

AD-8007 is the preferred tool for dissecting the role of acetate metabolism in the nutrient-deprived brain microenvironment. Its proven ability to reduce acetyl-CoA levels and lipid storage in brain-tropic cancer cells [1] allows researchers to directly interrogate the metabolic dependencies of CNS metastases, an application where non-brain-penetrant or metabolically unstable ACSS2 inhibitors would confound results.

Application

Selection Property

Validation Focus

In vivo BCBM studies

Brain penetration & metabolic stability

Tumor burden and survival endpoint monitoring

Ex vivo brain slice radiation synergy

Radiosensitization profile

3D tumor‑slice endpoint context

In vitro acetate metabolism

ACSS2‑dependent pathway inhibition

Acetyl‑CoA and colony formation endpoints

Brain‑penetrant ACSS2 inhibitor benchmarking

Efflux and metabolic stability profile

PK/PD comparator context

• [1] Esquea, E., Ciraku, L., Young, R. G., Merzy, J., Talarico, A. N., Ahmed, N., ... & Dick, A. (2024). Selective and brain-penetrant ACSS2 inhibitors target breast cancer brain metastatic cells. Frontiers in Pharmacology, 15, 1394685. View Source